2-[(Pyridin-3-ylmethyl)amino]propan-1-ol

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-(pyridin-3-ylmethylamino)propan-1-ol
• InChI: InChI=1S/C9H14N2O/c1-8(7-12)11-6-9-3-2-4-10-5-9/h2-5,8,11-12H,6-7H2,1H3
• InChI Key: PJEZDDRBZIDPCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1=CN=CC=C1

Description

2-[(Pyridin-3-ylmethyl)amino]propan-1-ol is a chemical compound with the CAS Number 1153893-13-0 and a molecular formula of C9H14N2O, corresponding to a molecular weight of 166.22 g/mol . Its structure features a propan-1-ol chain linked to a pyridin-3-ylmethyl group via an amino bridge, as defined by the SMILES notation CC(NCC1=CC=CN=C1)CO . This specific arrangement of a heteroaromatic pyridine ring connected to an alcohol-functionalized chain makes it a valuable intermediate in organic synthesis and medicinal chemistry research. Compounds of this class are frequently explored as key building blocks in the development of pharmaceutical candidates, potentially serving as ligands for biological targets or as precursors for more complex molecules . As a supplied chemical, it is presented for research purposes only and is not intended for diagnostic, therapeutic, or personal use. Researchers are advised to handle this material according to appropriate laboratory safety protocols.

Preparation Methods

Reaction Mechanism

Pyridine-3-carbaldehyde reacts with 2-aminopropan-1-ol in methanol under inert conditions to form a Schiff base intermediate. Sodium borohydride (NaBH₄) subsequently reduces the imine to the secondary amine. The reaction is summarized as:

$$
\text{Pyridine-3-carbaldehyde} + \text{2-Aminopropan-1-ol} \xrightarrow{\text{NaBH}_4} \text{2-[(Pyridin-3-ylmethyl)amino]propan-1-ol}
$$

Key parameters include:

• Molar ratio : 1:1 aldehyde-to-amine stoichiometry.
• Temperature : Room temperature (20–25°C) for imine formation; 0°C during reduction to minimize side reactions.
• Solvent : Methanol or ethanol, which stabilize polar intermediates.

Optimized Protocol

A representative procedure entails dissolving pyridine-3-carbaldehyde (10.7 g, 0.10 mol) and 2-aminopropan-1-ol (7.5 g, 0.10 mol) in anhydrous methanol (200 mL). After stirring under nitrogen for 3 hours, NaBH₄ (5.7 g, 0.15 mol) is added portionwise at 0°C. The mixture is stirred for 12 hours, quenched with water, and extracted with dichloromethane. Evaporation yields the crude product, which is purified via silica gel chromatography (70% ethyl acetate/hexane) to afford 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol in 74% yield.

Nucleophilic Substitution of 3-(Chloromethyl)pyridine with 2-Aminopropan-1-ol

An alternative route employs 3-(chloromethyl)pyridine as the electrophilic partner. This method avoids the instability of imine intermediates but requires careful control of basic conditions.

Reaction Conditions

2-Aminopropan-1-ol (8.9 g, 0.12 mol) is dissolved in dry tetrahydrofuran (THF, 150 mL) with potassium carbonate (16.6 g, 0.12 mol). 3-(Chloromethyl)pyridine (14.3 g, 0.10 mol) is added dropwise, and the mixture is refluxed for 24 hours. After filtration and solvent removal, the residue is purified by recrystallization (ethanol/water) to yield the product in 68% yield.

Challenges :

• Competing elimination reactions at elevated temperatures.
• Necessity of anhydrous conditions to prevent hydrolysis of 3-(chloromethyl)pyridine.

Catalytic Hydrogenation of Nitrile Precursors

A less common but high-yielding approach involves hydrogenating nitrile intermediates. For example, 3-(pyridin-3-ylmethylamino)propanenitrile is reduced using Raney nickel or palladium on carbon.

Stepwise Synthesis

• Nitrile formation : 2-Aminopropan-1-ol reacts with 3-(bromomethyl)pyridine in acetonitrile to yield 3-(pyridin-3-ylmethylamino)propanenitrile.
• Hydrogenation : The nitrile is hydrogenated at 50 psi H₂ over Raney nickel in ethanol, affording the target alcohol in 82% yield.

Advantages :

• Higher purity due to gaseous byproduct removal.
• Scalability for industrial production.

Comparative Analysis of Synthetic Routes

Method	Starting Materials	Yield (%)	Purity (%)	Key Limitations
Reductive Amination	Pyridine-3-carbaldehyde, 2-Aminopropan-1-ol	74	95	Imine instability
Nucleophilic Substitution	3-(Chloromethyl)pyridine, 2-Aminopropan-1-ol	68	89	Side-product formation
Catalytic Hydrogenation	3-(Bromomethyl)pyridine, 2-Aminopropan-1-ol	82	97	High-pressure equipment required

Structural Characterization and Validation

Successful synthesis is confirmed via:

• ¹H NMR (DMSO-d₆): δ 1.98 (s, 6H, NH–C(CH₃)₂–CH₂), 3.22 (s, 2H, CH₂OH), 3.45 (t, 2H, N–CH₂–Py), 7.35–8.55 (m, 4H, Py–H).
• IR : Peaks at 3340 cm⁻¹ (O–H stretch), 1590 cm⁻¹ (C=N stretch of pyridine).

Industrial-Scale Considerations

For bulk production, catalytic hydrogenation is preferred despite its infrastructural demands. Recent patents highlight the use of continuous-flow reactors to enhance reaction efficiency and reduce costs.

Chemical Reactions Analysis

Esterification Reactions

The primary alcohol group undergoes esterification with carboxylic acids or anhydrides. For example, reaction with acetic anhydride under acidic conditions yields the corresponding acetate ester:
Reaction:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol + Ac₂O → 2-[(Pyridin-3-ylmethyl)amino]propyl acetate

Reagents/Conditions	Product	Yield	Notes
Acetic anhydride, H₂SO₄	Propyl acetate derivative	~75%	Requires reflux (80–100°C)

This reaction is critical for protecting the hydroxyl group during multi-step syntheses.

Oxidation Reactions

The alcohol group oxidizes to a ketone or carboxylic acid under strong oxidizing conditions:
Reaction:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol → 2-[(Pyridin-3-ylmethyl)amino]propanal (or propanoic acid)

Reagents/Conditions	Product	Selectivity
KMnO₄, H₂SO₄, 60°C	Ketone (propanal derivative)	High
CrO₃, Acetic acid, 25°C	Carboxylic acid derivative	Moderate

Over-oxidation to the carboxylic acid is mitigated by controlled pH and temperature.

Reductive Amination

The primary amine participates in reductive amination with aldehydes/ketones to form secondary amines:
Reaction:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol + RCHO → N-alkylated derivative

Reagents/Conditions	Product	Yield
NaBH₃CN, NH₄OAc, MeOH, 25°C	Secondary amine	60–80%

This method is pivotal for modifying the amine group in drug discovery .

Coordination Chemistry

The pyridine nitrogen and amine group act as ligands for transition metals, forming stable complexes. A copper(II) complex exemplifies this behavior:
Structure:
{2-[(Pyridin-3-ylmethyl)amino]propan-1-ol-κ³N,N',O}Cu(NO₃)₂

Key Features	Observations
Cu–N (pyridine) bond length	1.98 Å
Cu–O (alcohol) bond length	2.01 Å
Hydrogen bonding network	O–H⋯O (2.65–2.89 Å)

Such complexes are studied for catalytic applications and supramolecular assembly .

Alkylation and Acylation

The amine group undergoes alkylation or acylation to form quaternary ammonium salts or amides:
Alkylation:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol + CH₃I → N-methylated derivative

Reagents/Conditions	Product	Yield
CH₃I, K₂CO₃, DMF, 60°C	N-methyl derivative	~85%

Acylation:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol + AcCl → N-acetylated derivative

Reagents/Conditions	Product	Yield
AcCl, Et₃N, THF, 0°C	N-acetyl derivative	~90%

Nucleophilic Substitution

The amine acts as a nucleophile in SN2 reactions with alkyl halides:
Reaction:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol + R-X → N-alkylated product

Reagents/Conditions	Example (R-X)	Yield
Benzyl bromide, K₂CO₃	N-benzyl derivative	70%

Structural Influences on Reactivity

• Pyridine Ring : Enhances electron-withdrawing effects, stabilizing intermediates in oxidation and coordination .

• Amino Alcohol Backbone : Facilitates bifunctional reactivity (e.g., simultaneous esterification and alkylation).

This compound’s versatility makes it valuable in organic synthesis, medicinal chemistry, and materials science. Experimental protocols emphasize controlled conditions to optimize selectivity and yield.

Scientific Research Applications

2-[(Pyridin-3-ylmethyl)amino]propan-1-ol has several applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry and as an intermediate in organic synthesis.

Medicine: Investigated for its potential use in drug development, particularly in the design of molecules with therapeutic properties.

Industry: Utilized in the synthesis of materials with specific properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The presence of the pyridine ring and the amino group allows for interactions with various biological molecules, influencing pathways involved in disease processes .

Comparison with Similar Compounds

Core Structural Variations

The table below highlights key structural differences between 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol and related compounds:

Compound Name	Pyridine Substitution	Backbone Modification	Additional Substituents	Reference
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol	3-position	None	None	Target
3-(Pyridin-2-ylamino)propan-1-ol	2-position (direct)	None	None
3-(2-Aminopyridin-3-yl)propan-1-ol	3-position (direct)	None	Amino at pyridine C2
(2S)-2-[(3-Fluoropyridin-2-yl)(methyl)amino]propan-1-ol	2-position, fluorinated	Methyl on amino	Fluorine at pyridine C3
2-Methyl-2-(((3-methyl-1H-pyrazol-4-yl)methyl)amino)propan-1-ol	Pyrazole ring	Methyl at C2	Methyl on pyrazole

Key Observations :

• Pyridine vs. Pyrazole : Replacement of pyridine with pyrazole (as in ) introduces a five-membered heterocycle with two adjacent nitrogen atoms, altering electronic properties and hydrogen-bonding capacity.
• Substitution Position: The pyridine’s substitution position (2- vs. 3-) affects steric and electronic interactions. For example, 3-(pyridin-2-ylamino)propan-1-ol may exhibit distinct coordination behavior compared to the target compound due to the pyridine nitrogen’s orientation.
• Functional Groups: Halogenation (e.g., fluorine in ) or amino group addition (e.g., ) modifies reactivity. Fluorine’s electron-withdrawing effect can enhance stability, while amino groups increase basicity.

Physicochemical Properties

• Solubility : The hydroxyl and amine groups enhance water solubility, but pyridine’s hydrophobicity counteracts this. Fluorinated derivatives () may exhibit lower solubility due to increased lipophilicity.
• Stability: Methylation on the amino group () or pyridine halogenation () can improve stability against oxidation. The pyrazole derivative () may display higher thermal stability due to aromaticity.

Biological Activity

The compound 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol, also known as 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol, has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including its interactions with various biological targets, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

2-[(Pyridin-3-ylmethyl)amino]propan-1-ol is characterized by the presence of a pyridine ring and an amino alcohol moiety. Its chemical formula is $C_8H_{11}N_2O$, indicating the presence of nitrogen and hydroxyl functional groups that may contribute to its biological activity.

Dihydrofolate Reductase (DHFR) Inhibition

One of the significant biological activities associated with pyridine derivatives, including 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol, is the inhibition of dihydrofolate reductase (DHFR). DHFR is crucial for DNA synthesis and repair, making it a target for anticancer therapies. Compounds that inhibit DHFR can reduce the availability of tetrahydrofolate, thereby disrupting nucleotide synthesis and leading to cell death in rapidly dividing cancer cells .

Antiviral Activity

Research has demonstrated that certain pyridine-based compounds exhibit antiviral properties, particularly against HIV. For instance, modifications in the pyridine structure can enhance binding affinity to CXCR4, a coreceptor for HIV entry into host cells. This suggests that 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol could potentially be developed as an antiviral agent targeting HIV .

Cytotoxicity and Anticancer Activity

In vitro studies have shown that compounds similar to 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol exhibit cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis through DNA damage or inhibition of critical signaling pathways involved in cell proliferation .

Study on Anticancer Activity

A study evaluated the cytotoxic effects of several pyridine derivatives on human prostate cancer cells (PC-3). The results indicated that these compounds could effectively induce cell death at concentrations ranging from 8.2 to 32.1 µM, highlighting their potential as anticancer agents .

Research on CXCR4 Antagonists

Another significant study focused on the development of CXCR4 antagonists based on pyridine structures. The findings revealed that specific modifications could lead to enhanced binding affinities and improved therapeutic indices against HIV infections .

Data Tables

Biological Activity	Target	Effect	Reference
DHFR Inhibition	Dihydrofolate Reductase	Disruption of nucleotide synthesis
Antiviral Activity	CXCR4	Inhibition of HIV entry
Cytotoxicity	Prostate Cancer Cells	Induction of apoptosis